Cas no 125880-75-3 (Benzenecarboximidamide,4,4'-[1,5-pentanediylbis(oxy)]bis[3-chloro-)

• Product Name: Benzenecarboximidamide,4,4'-[1,5-pentanediylbis(oxy)]bis[3-chloro-
• CAS No: 125880-75-3
• MF: C₁₉H₂₂Cl₂N₄O₂
• MW: 409.309582233429
• CID: 204954
• PubChem ID: 147910
• Update Time: 2025-04-19

Benzenecarboximidamide,4,4'-[1,5-pentanediylbis(oxy)]bis[3-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4,4'-[1,5-pentanediylbis(oxy)]bis[3-chloro-
• 4-[5-(4-carbamimidoyl-2-chlorophenoxy)pentoxy]-3-chlorobenzenecarboximidamide
• CHEMBL22532
• 4-[5-(4-carbamimidoyl-2-chloro-phenoxy)pentoxy]-3-chloro-benzamidine
• 1,5-Di(4-amidino-2-chlorophenoxy)pentane
• DTXSID60154972
• 125880-75-3
• 4,4'-(1,5-Pentanediylbis(oxy))bis(3-chlorobenzenecarboximidamide)

• Inchi： 1S/C19H22Cl2N4O2/c20-14-10-12(18(22)23)4-6-16(14)26-8-2-1-3-9-27-17-7-5-13(19(24)25)11-15(17)21/h4-7,10-11H,1-3,8-9H2,(H3,22,23)(H3,24,25)
• InChI Key： UHXIDMNAFKSRPE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=N)N)C=CC=1OCCCCCOC1C=CC(C(=N)N)=CC=1Cl

Computed Properties

• Exact Mass: 408.11226
• Monoisotopic Mass: 408.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 589.9°Cat760mmHg
• Flash Point: 310.6°C
• Refractive Index: 1.614
• PSA: 118.2